Cas no 2228325-96-8 (1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228325-96-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5974432
• PubChem ID: 165968095
• Update Time: 2025-10-29

1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine
• EN300-1781661
• 2228325-96-8
• 1-[1-(1,3-oxazol-5-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C9H12N2O/c10-9(3-4-9)8(1-2-8)7-5-11-6-12-7/h5-6H,1-4,10H2
• InChI Key： SMUQVFFOSLWGBZ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine (CAS No: 2228325-96-8)

1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228325-96-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds featuring a cyclopropyl backbone fused with an oxazole ring, making it a promising candidate for further investigation in medicinal chemistry. The structural uniqueness of this compound lies in its ability to interact with biological targets in novel ways, which has sparked considerable research interest.

The structure of 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine consists of a cyclopropyl group attached to an amine functionality, which is further linked to a 1,3-oxazole ring. The oxazole moiety is known for its bioisosteric properties, often mimicking other heterocyclic systems such as pyrazole or thiazole in biological interactions. This feature makes it an attractive scaffold for drug discovery, particularly in the development of small-molecule inhibitors or modulators.

In recent years, there has been a growing emphasis on the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The cyclopropyl group in this compound contributes to its structural rigidity, which can enhance binding affinity and selectivity when interacting with biological targets. Such structural features are often exploited in the design of novel therapeutic agents.

One of the most compelling aspects of 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine is its potential application in pharmaceutical research. The oxazole ring has been extensively studied for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. By incorporating this moiety into a cyclopropylcyclopropane framework, researchers aim to develop compounds that can modulate these pathways more effectively than existing drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the complex framework efficiently. The success of these synthetic strategies is crucial for further exploration of the compound's pharmacological properties.

Recent studies have highlighted the importance of bioisosteric replacements in drug design. The oxazole ring in 1-1-(1,3-oxazol-5-yl)cyclopropylcyclopropan-1-amine serves as an excellent example of such a replacement. It can mimic other heterocyclic systems while offering unique steric and electronic properties that may enhance drug-like characteristics. This concept has been validated through computational studies and experimental validations, demonstrating the compound's potential as a lead molecule.

The pharmacological profile of 1-(3H)-Oxazole is well-documented for its diverse biological activities. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases. In particular, the oxazole scaffold has shown promise in inhibiting enzymes and receptors involved in inflammation and cancer progression. The incorporation of this moiety into the cyclopropylcyclopropane framework suggests that 2228325968 may exhibit similar or even enhanced activities.

Computational modeling has played a pivotal role in understanding the interactions between 2228325968 and potential biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key interaction sites on target proteins. These studies provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

In addition to its potential therapeutic applications, 2228325968 may also find utility in agricultural chemistry and industrial biotechnology. The unique structural features of this compound could make it an effective tool for developing novel pesticides or bioactive agents that interact with specific biological pathways.

The future directions for research on 2228325968 are multifaceted. Further investigation into its pharmacological properties will be essential to determine its suitability for drug development. Additionally, exploring synthetic alternatives and derivatives could lead to more efficient production methods and enhanced biological activity.

The development of new pharmaceutical agents relies heavily on innovative chemical scaffolds that offer unique biological interactions. 2228325968 represents such a scaffold with its combination of cyclopropyl and oxazole moieties. As research continues to uncover new applications for this compound, it is likely to become an important tool in medicinal chemistry.